Cas no 1311622-47-5 (N-(cyanomethyl)-N-ethyl-4-[4-(propan-2-yl)piperazin-1-yl]benzamide)

• Product Name: N-(cyanomethyl)-N-ethyl-4-[4-(propan-2-yl)piperazin-1-yl]benzamide
• CAS No: 1311622-47-5
• MF: C₁₈H₂₆N₄O
• MW: 314.425243854523
• CID: 6020426
• PubChem ID: 53562565
• Update Time: 2025-05-23

N-(cyanomethyl)-N-ethyl-4-[4-(propan-2-yl)piperazin-1-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• EN300-26679863
• N-(cyanomethyl)-N-ethyl-4-(4-propan-2-ylpiperazin-1-yl)benzamide
• AKOS034756169
• N-(cyanomethyl)-N-ethyl-4-[4-(propan-2-yl)piperazin-1-yl]benzamide
• 1311622-47-5
• Z976526438

• Inchi： 1S/C18H26N4O/c1-4-20(10-9-19)18(23)16-5-7-17(8-6-16)22-13-11-21(12-14-22)15(2)3/h5-8,15H,4,10-14H2,1-3H3
• InChI Key： KFIGDIKFEPJYBE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N1CCN(C(C)C)CC1)N(CC#N)CC

Computed Properties

• Exact Mass: 314.21066147g/mol
• Monoisotopic Mass: 314.21066147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.6Ų

Additional information on N-(cyanomethyl)-N-ethyl-4-[4-(propan-2-yl)piperazin-1-yl]benzamide

Comprehensive Overview of N-(cyanomethyl)-N-ethyl-4-[4-(propan-2-yl)piperazin-1-yl]benzamide (CAS No. 1311622-47-5)

N-(cyanomethyl)-N-ethyl-4-[4-(propan-2-yl)piperazin-1-yl]benzamide (CAS No. 1311622-47-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a cyanomethyl moiety, an ethyl group, and a piperazine ring, which contribute to its distinct chemical properties and potential applications. Researchers are particularly interested in its role as a small-molecule modulator in drug discovery, especially in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors.

The compound's structure is characterized by a benzamide core linked to a propan-2-yl-substituted piperazine, making it a promising candidate for structure-activity relationship (SAR) studies. Its lipophilicity and hydrogen-bonding capacity are critical factors in its interaction with biological targets. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds in virtual screening and machine learning-based predictive modeling. Users frequently search for terms like "piperazine derivatives in medicine" and "benzamide-based therapeutics," reflecting the growing interest in this chemical space.

In the context of medicinal chemistry, N-(cyanomethyl)-N-ethyl-4-[4-(propan-2-yl)piperazin-1-yl]benzamide is often explored for its potential in central nervous system (CNS) disorders due to its ability to cross the blood-brain barrier (BBB). Its cyanomethyl group may also play a role in prodrug strategies, a hot topic in precision medicine. Additionally, the compound's isopropyl-piperazine moiety is frequently discussed in forums focusing on neuropharmacology and receptor selectivity.

From a synthetic perspective, the preparation of CAS No. 1311622-47-5 involves multi-step organic reactions, including amide coupling and N-alkylation. Researchers often inquire about "optimized synthesis routes for piperazine benzamides" or "scalable production of cyanomethyl derivatives," underscoring the demand for efficient methodologies. The compound's stability under physiological conditions is another area of interest, particularly for in vivo applications.

Emerging applications of N-(cyanomethyl)-N-ethyl-4-[4-(propan-2-yl)piperazin-1-yl]benzamide include its potential use in cancer immunotherapy and autoimmune disease research. Its modular structure allows for rational drug design, aligning with the current focus on personalized therapeutics. Searches related to "piperazine-based immune modulators" and "benzamide scaffolds in oncology" highlight its relevance in contemporary biomedical studies.

In summary, CAS No. 1311622-47-5 represents a versatile scaffold with broad implications in drug development and chemical biology. Its combination of hydrogen-bond acceptors, lipophilic fragments, and steric features makes it a valuable tool for researchers exploring new therapeutic avenues. As the field evolves, this compound is likely to remain a focal point in discussions about next-generation pharmaceuticals and targeted therapies.